Cas no 2229260-47-1 (1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol)

• Product Name: 1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol
• CAS No: 2229260-47-1
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6219702
• PubChem ID: 165736925
• Update Time: 2025-05-20

1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol
• EN300-1740598
• 2229260-47-1
• [1-(1-methyl-1H-indol-2-yl)cyclobutyl]methanol

• Inchi： 1S/C14H17NO/c1-15-12-6-3-2-5-11(12)9-13(15)14(10-16)7-4-8-14/h2-3,5-6,9,16H,4,7-8,10H2,1H3
• InChI Key： DDXFZGMMNVHPMJ-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC3C=CC=CC=3N2C)CCC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol

Introduction to 1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol (CAS No. 2229260-47-1)

1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol, identified by the chemical abstracts service number 2229260-47-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutylmethanol moiety linked to a substituted indole ring, has garnered attention due to its structural novelty and potential biological activity. The presence of the 1-methyl-1H-indol-2-yl group suggests possible interactions with biological targets, making it a candidate for further exploration in drug discovery programs.

The structural framework of 1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol combines elements that are often associated with pharmacological efficacy. The indole scaffold is well-documented for its role in various bioactive molecules, including neurotransmitter receptors and antitumor agents. Meanwhile, the cyclobutyl side chain can contribute to metabolic stability and binding affinity, attributes that are highly valued in the development of therapeutic compounds. Such structural features make this compound a promising lead for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the indole moiety in 1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol may interact with aromatic pockets of target proteins, a mechanism that is frequently exploited in drug design. Additionally, the cyclobutyl group could engage in hydrophobic interactions, further stabilizing the binding affinity. These insights are derived from docking studies and molecular dynamics simulations, which have become indispensable tools in modern drug discovery.

In vitro studies have begun to unravel the potential pharmacological properties of 1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol. Preliminary experiments suggest that this compound exhibits moderate affinity for certain enzyme targets, which could be relevant in treating inflammatory or metabolic disorders. The substitution pattern on the indole ring appears to modulate its pharmacokinetic profile, influencing both absorption and excretion rates. These findings are consistent with the growing emphasis on structure-based drug design, where subtle modifications can significantly alter biological activity.

The synthesis of 1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol represents a challenge that has been addressed through innovative synthetic strategies. The construction of the cyclobutyl methanol core requires precise control over reaction conditions to ensure high yield and purity. Researchers have leveraged transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques to achieve this goal. Such methodologies highlight the importance of advanced synthetic chemistry in bringing novel compounds like this one into the realm of drug development.

As interest in biologics and targeted therapies grows, compounds like 1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol are being evaluated for their potential in personalized medicine. The structural complexity of this molecule allows for derivative synthesis, enabling fine-tuning of its biological properties. By exploring analogs with varying substituents on the indole or cyclobutyl rings, researchers can optimize potency and selectivity. This approach aligns with contemporary trends in pharmaceutical innovation, where tailored molecules are designed to meet specific therapeutic needs.

The regulatory landscape for such compounds is also evolving, with agencies increasingly requiring comprehensive characterization data before approval. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) play a crucial role in establishing purity and identity. These methods ensure that 1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol meets stringent quality standards before it can be advanced to clinical trials.

Future research directions for 1-(1-methyl-1H-indol-2-yl)cyclobutylmethanol may include exploring its role in modulating neural pathways or as a precursor for more complex derivatives. The indole scaffold is particularly relevant in neuropharmacology due to its similarity to serotonin and other neurotransmitters. By understanding how this compound interacts with biological systems, scientists can uncover new therapeutic avenues or improve existing treatments.

In conclusion, CAS No. 2229260-47-1 corresponds to a structurally intriguing molecule with potential pharmaceutical applications. Its combination of an indole moiety and cyclobutyl side chain positions it as a valuable candidate for further study. Advances in computational modeling, synthetic chemistry, and biological evaluation continue to enhance our ability to harness such compounds for medical purposes. As research progresses, 1-(1-methyl-1H-indol-2-yl)cyclobutulmethanol may emerge as a key player in addressing unmet medical needs.